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An In-depth Technical Guide to the Solubility of Disperse Orange 44 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility characteristics of

Disperse Orange 44 (C.I. 11123), a single azo disperse dye. While quantitative solubility data

in organic solvents is not readily available in public literature, this document outlines the known

aqueous solubility and provides a qualitative assessment of its solubility in various organic

media based on the general behavior of disperse dyes. The core of this guide is a detailed

experimental protocol for determining the solubility of Disperse Orange 44 in organic solvents

using UV-Visible spectrophotometry, a widely accepted and reliable method. This guide is

intended to equip researchers with the necessary information to conduct their own solubility

assessments and to understand the physical properties of this dye for its application in

research and development.

Introduction to Disperse Orange 44
Disperse Orange 44, with the chemical formula C₁₈H₁₅ClN₆O₂, is a red-light orange powder.[1]

It belongs to the single azo class of dyes and is primarily used for dyeing polyester and its

blended fabrics, as well as acetate fibers.[1] Understanding its solubility in various solvents is

crucial for its application in dyeing processes, as well as for toxicological and environmental

studies.
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Chemical Structure and Properties:

Molecular Formula: C₁₈H₁₅ClN₆O₂[1]

Molecular Weight: 382.80 g/mol [1]

CAS Registry Number: 12223-26-6 / 4058-30-4[1]

Appearance: Orange powder[2]

Solubility of Disperse Orange 44
Quantitative Solubility Data
Quantitative solubility data for Disperse Orange 44 in organic solvents is not extensively

documented in publicly accessible literature. However, its solubility in water has been reported.

Table 1: Quantitative Solubility of Disperse Orange 44 in Water

Solvent Temperature (°C) Solubility (mg/L)

Water 20 20

[2][3][4]

Qualitative Solubility in Organic Solvents
Based on the general characteristics of disperse dyes, a qualitative assessment of the solubility

of Disperse Orange 44 in common organic solvents can be inferred. Disperse dyes are

typically non-ionic and have low water solubility but are more soluble in organic solvents.

Table 2: Qualitative Solubility of Disperse Dyes in Various Organic Solvents
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Solvent Expected Qualitative Solubility

Acetone Soluble

Ethanol Soluble

Methanol Soluble

Chloroform Soluble

Dimethylformamide (DMF) Soluble

Ethyl Acetate Sparingly Soluble

n-Hexane Insoluble

Note: This table provides an expected qualitative solubility based on the general behavior of

disperse dyes. Experimental verification is required for precise data for Disperse Orange 44.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the quantitative determination of Disperse Orange
44 solubility in organic solvents using UV-Visible spectrophotometry. This method is based on

the Beer-Lambert Law, which establishes a linear relationship between the absorbance of a

solution and the concentration of the absorbing species.

Principle
A calibration curve is first generated using standard solutions of Disperse Orange 44 of known

concentrations. The absorbance of a saturated solution of the dye in the solvent of interest is

then measured. By comparing the absorbance of the saturated solution to the calibration curve,

the concentration, and thus the solubility, can be accurately determined.

Materials and Equipment
Disperse Orange 44 (analytical standard)

Organic solvents (analytical or HPLC grade)

UV-Visible Spectrophotometer
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Analytical balance

Volumetric flasks (various sizes)

Pipettes (various sizes)

Magnetic stirrer and stir bars

Temperature-controlled shaker or water bath

Syringe filters (0.45 µm, solvent-compatible)

Cuvettes (quartz or glass, appropriate for the solvent and wavelength range)

Experimental Workflow

Prepare Stock Solution
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(Serial Dilution)
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Calculate Solubility
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Experimental workflow for solubility determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3418293?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3418293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Procedure
Preparation of Stock Solution:

Accurately weigh a precise amount of Disperse Orange 44 (e.g., 10 mg).

Dissolve the dye in a known volume of the chosen organic solvent (e.g., 100 mL) in a

volumetric flask to create a stock solution of a specific concentration (e.g., 100 mg/L).

Preparation of Standard Solutions:

Perform serial dilutions of the stock solution to prepare a series of at least five standard

solutions with decreasing concentrations. For example, you can prepare standards of 50,

25, 12.5, 6.25, and 3.125 mg/L.

Determination of Maximum Absorbance Wavelength (λmax):

Using the most concentrated standard solution, scan the UV-Visible spectrum over a

relevant wavelength range (e.g., 300-700 nm) to identify the λmax, which is the

wavelength at which the dye exhibits the highest absorbance.

Generation of Calibration Curve:

Set the spectrophotometer to the determined λmax.

Use the pure organic solvent as a blank to zero the instrument.

Measure the absorbance of each standard solution.

Plot a graph of absorbance versus concentration for the standard solutions.

Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the

correlation coefficient (R²). An R² value close to 1.0 indicates a good linear fit.

Preparation of Saturated Solution:

Add an excess amount of Disperse Orange 44 to a known volume of the organic solvent

in a sealed container (e.g., a screw-cap vial).
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Agitate the mixture at a constant temperature (e.g., 25°C) for a sufficient period (e.g., 24-

48 hours) to ensure that equilibrium is reached. A temperature-controlled shaker or water

bath should be used.

After agitation, allow the solution to stand undisturbed for several hours to allow the

excess solid to settle.

Measurement of Absorbance of Saturated Solution:

Carefully withdraw a sample of the supernatant using a syringe fitted with a 0.45 µm

syringe filter to remove any undissolved particles.

If the absorbance of the saturated solution is expected to be outside the linear range of the

calibration curve, accurately dilute the filtered solution with the same organic solvent. The

dilution factor must be precisely recorded.

Measure the absorbance of the (diluted) saturated solution at the λmax.

Calculation of Solubility:

Use the equation of the calibration curve (y = mx + c, where y is the absorbance and x is

the concentration) to calculate the concentration of the (diluted) saturated solution.

If the solution was diluted, multiply the calculated concentration by the dilution factor to

determine the actual concentration of the saturated solution. This value represents the

solubility of Disperse Orange 44 in the specific solvent at the given temperature.

Signaling Pathways and Logical Relationships
In the context of dye solubility, there are no biological signaling pathways to consider. However,

the logical relationship in the experimental determination of solubility can be visualized.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3418293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3418293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Known Concentrations
(Standard Solutions) Absorbance of Standards Calibration Curve

(Absorbance vs. Concentration)

Solubility

Saturated Solution
(Unknown Concentration)

Absorbance of
Saturated Solution

Click to download full resolution via product page

Logical relationship for solubility determination.

Conclusion
This technical guide has summarized the available solubility information for Disperse Orange
44 and provided a detailed, actionable protocol for its experimental determination in various

organic solvents. While specific quantitative data in organic media is sparse in the literature,

the presented methodology allows researchers to generate reliable data in-house. Accurate

solubility data is fundamental for the effective application of Disperse Orange 44 in industrial

processes and for its comprehensive scientific evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. worlddyevariety.com [worlddyevariety.com]

2. Disperse Orange 44 | 4058-30-4 [chemicalbook.com]

3. Disperse Orange 44 CAS#: 4058-30-4 [m.chemicalbook.com]

4. 4058-30-4 CAS MSDS (Disperse Orange 44) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

To cite this document: BenchChem. [Solubility of Disperse Orange 44 in various organic
solvents]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3418293?utm_src=pdf-body-img
https://www.benchchem.com/product/b3418293?utm_src=pdf-body
https://www.benchchem.com/product/b3418293?utm_src=pdf-body
https://www.benchchem.com/product/b3418293?utm_src=pdf-body
https://www.benchchem.com/product/b3418293?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-44.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6919751.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6919751_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6919751.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6919751.aspx
https://www.benchchem.com/product/b3418293#solubility-of-disperse-orange-44-in-various-organic-solvents
https://www.benchchem.com/product/b3418293#solubility-of-disperse-orange-44-in-various-organic-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3418293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b3418293#solubility-of-disperse-orange-44-in-various-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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